Cas no 56348-75-5 (2,3,4,7,8-pentachlorophenoxathiin)

• Product Name: 2,3,4,7,8-pentachlorophenoxathiin
• CAS No: 56348-75-5
• MF: C₁₂H₃Cl₅OS
• MW: 372.481617212296
• CID: 1598475
• PubChem ID: 6453328
• Update Time: 2025-04-21

2,3,4,7,8-pentachlorophenoxathiin Chemical and Physical Properties

Names and Identifiers

• 2,3,4,7,8-pentachlorophenoxathiin
• Phenoxathiin, 2,3,4,7,8-pentachloro-
• 2,3,4,7,8-pentachlorophenoxathiine
• 56348-75-5
• DTXSID00204889

• Inchi： 1S/C12H3Cl5OS/c13-4-1-7-8(2-5(4)14)19-9-3-6(15)10(16)11(17)12(9)18-7/h1-3H
• InChI Key： FRPXRKBIZCNTHU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC2=C1OC1C=C(C(=CC=1S2)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 369.83499
• Monoisotopic Mass: 369.834724
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 34.5

Experimental Properties

• Density: 1.721
• Boiling Point: 471.9°C at 760 mmHg
• Flash Point: 239.2°C
• Refractive Index: 1.697
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxathiins Phenoxathiins